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Vanadium: A Twice-Discovered Element's
Journey to Purity

A Technical Report on the Historical Discovery and Isolation of Vanadium

For researchers, scientists, and professionals in drug development, an understanding of the
foundational discoveries of key elements can provide valuable context for contemporary
research. This technical guide delves into the intricate history of vanadium, an element whose
initial discovery was contested and later reaffirmed, culminating in its isolation in a pure form.
The journey of vanadium from a misidentified mineral to a recognized element showcases the
challenges and triumphs of early analytical chemistry.

The Initial Discovery and a Retracted Claim

The story of vanadium begins in 1801 with the Spanish-Mexican scientist Andrés Manuel del
Rio, who was analyzing a lead-bearing ore, "plomo pardo” (brown lead), from a mine in
Zimapan, Mexico.[1][2][3] Del Rio observed that the mineral contained a new metallic element.
His initial experiments revealed that its compounds exhibited a wide array of colors, leading
him to first name it panchromium ("all colors”).[4][5] He later renamed it erythronium ("red")
because its salts turned red upon heating.[4][5][6]

In 1802, a brief notice of his discovery was published in a Spanish journal. However, del Rio's
manuscript intended for the French Academy of Sciences was lost in a shipwreck. This lack of
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widespread dissemination of his findings, coupled with the skepticism of his contemporary,
Alexander von Humboldt, who suspected the new element was merely chromium, led to a
pivotal moment. Humboldt sent samples to the French chemist Hippolyte Victor Collet-
Descotils, who incorrectly concluded that the ore contained only chromium.[1][3] Faced with
this assessment from a respected European chemist, del Rio retracted his claim.

Rediscovery and Christening

For nearly three decades, "erythronium" remained a footnote in the annals of chemistry. In
1830, the Swedish chemist Nils Gabriel Sefstrom, while examining iron ore from a mine in
Taberg, Sweden, identified a new element.[7][8][9] Unaware of del Rio's prior work, Sefstrom
successfully isolated chlorides of the new element, providing clear evidence of its unique
nature.[4] He named the element vanadium after Vanadis, the Scandinavian goddess of
beauty, a nod to the vibrant colors of its compounds.[4][8]

The following year, in 1831, the German chemist Friedrich Wohler re-examined the original
"brown lead" ore and confirmed that Sefstrom's vanadium was indeed the same element that
del Rio had discovered thirty years earlier.[10] Despite this confirmation, the name vanadium,
given by Sefstrom, was the one that ultimately entered the periodic table.

The Final Step: Isolation of Pure Vanadium

While the existence of vanadium was confirmed, isolating the pure metallic element proved to
be a significant challenge. Early attempts, including those by the renowned chemist Jons Jacob
Berzelius, resulted in the production of vanadium nitride (VN), a compound mistaken for the
pure metal.[4]

The definitive isolation of vanadium was achieved in 1867 by the English chemist Henry
Enfield Roscoe.[4] His meticulous work demonstrated that the substance previously identified
as vanadium was, in fact, contaminated with oxygen. Roscoe's successful method involved
the reduction of vanadium(ll) chloride (VCI2) with hydrogen gas.[4]

Quantitative Summary of Vanadium's Discovery
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Experimental Protocols

Detailed experimental protocols from the early 19th century are often not as explicitly
documented as in modern scientific literature. However, based on historical accounts, the
general approaches of the key scientists can be outlined.

Andrés Manuel del Rio's Analysis of "Plomo Pardo" (c.
1801)

Del Rio's work on the "plomo pardo” ore from Zimapan involved classical qualitative analytical
techniques of the time. While his detailed manuscript was lost, his objective was to separate
and characterize the components of the ore. It is documented that he prepared various
compounds of the new element and observed their distinct color changes upon heating and
reaction with acids and alkalis, which formed the basis of his initial names, panchromium and
erythronium.[3][4][5][6] His analysis led him to isolate 14.8% of the new element from the ore.

[3]

Nils Gabriel Sefstrom's Investigation of Iron Ore (c.
1830)

Sefstrom's rediscovery of vanadium stemmed from his analysis of the slag from iron ore mined
in Taberg.[7][8][9] His key contribution was the successful generation of vanadium chlorides,
which provided unequivocal evidence of a new element.[4] The process would have involved
dissolving the iron ore or slag in acid, followed by a series of chemical separations to isolate
the vanadium salts, from which the chlorides could be prepared.

Henry Enfield Roscoe's Isolation of Pure Vanadium
(1867)

Roscoe's landmark achievement was the isolation of pure vanadium metal. He corrected
earlier work by demonstrating that what was thought to be vanadium was actually vanadium
nitride.[4] His successful protocol is outlined below:

Objective: To produce pure metallic vanadium.

Starting Material: Vanadium(ll) chloride (VCIz2).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.revistas.unam.mx/index.php/req/article/view/75702/71311
https://en.wikipedia.org/wiki/Vanadium
https://en.wikipedia.org/wiki/Andr%C3%A9s_Manuel_del_R%C3%ADo
http://deadscientistoftheweek.blogspot.com/2009/11/andres-m-del-rio.html
https://www.revistas.unam.mx/index.php/req/article/view/75702/71311
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://resource.sgu.se/dokument/publikation/c/c512rapport/c512-rapport.pdf
https://sharpgiving.com/Sharp/thebookofscience/items/e023.html
https://www.jernkontoret.se/globalassets/publicerat/forskning/d-rapporter/d816.pdf?id=1135
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vanadium
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vanadium
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/product/b1202034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology: Reduction of Vanadium(ll) Chloride with Hydrogen.

e Preparation of Vanadium(ll) Chloride: Roscoe would have first prepared VCIz from higher
vanadium oxides or chlorides through reduction.

o Apparatus: A reaction tube capable of withstanding high temperatures, likely made of
porcelain or a similar refractory material, would have been used. This tube would be
connected to a source of pure, dry hydrogen gas.

e Procedure: a. A sample of VCI2 was placed in the reaction tube. b. A stream of pure, dry
hydrogen gas was passed over the VCIz. c. The reaction tube was heated to a high
temperature (red heat). d. The hydrogen gas reduced the vanadium(ll) chloride, forming
metallic vanadium and hydrogen chloride gas as a byproduct. The reaction is as follows:
VCI2 (s) + H2 (g) —» V (s) + 2HCI (g)

 Purification: The resulting metallic vanadium would have been cooled under a stream of
hydrogen to prevent re-oxidation. Further purification steps may have been employed to
remove any unreacted starting material or byproducts.

Visualizing the Path to Discovery and Isolation

To better illustrate the sequence of events and the experimental logic, the following diagrams
are provided.
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Timeline of the discovery and rediscovery of vanadium.
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Experimental workflow for Roscoe's isolation of pure vanadium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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